Cas no 81202-41-7 (Leucine, 3-hydroxy-,methyl ester (9CI))

• Product name: Leucine, 3-hydroxy-,methyl ester (9CI)
• CAS No: 81202-41-7
• MF: C₇H₁₅NO₃
• MW: 161.1989
• CID: 708011
• PubChem ID: 11344168

Leucine, 3-hydroxy-,methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Leucine, 3-hydroxy-,methyl ester (9CI)
• EN300-7718194
• methyl 2-amino-3-hydroxy-4-methylpentanoate
• 81202-41-7

• Inchi： InChI=1S/C7H15NO3/c1-4(2)6(9)5(8)7(10)11-3/h4-6,9H,8H2,1-3H3
• InChI Key： JBBDHJYLWWJVKS-UHFFFAOYSA-N
• SMILES： CC(C)C(C(C(=O)OC)N)O

Computed Properties

• Exact Mass: 161.105
• Monoisotopic Mass: 161.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6A^2
• XLogP3: 0